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Compound of Interest

Compound Name: 5-Methyl-4-hexenoic acid

Cat. No.: B1590576

For immediate reference, this guide provides essential safety and logistical information for the
proper disposal of 5-Methyl-4-hexenoic acid, ensuring the safety of laboratory personnel and
compliance with environmental regulations.

Proper handling and disposal of chemical waste are paramount in a laboratory setting. 5-
Methyl-4-hexenoic acid, a colorless to pale yellow liquid, is recognized as an irritant to the
skin and eyes and may cause respiratory irritation.[1] Adherence to strict disposal protocols is
necessary to mitigate risks and prevent environmental contamination.

Key Safety and Handling Information

Before beginning any disposal procedure, it is crucial to be aware of the hazards associated
with 5-Methyl-4-hexenoic acid. The compound is classified as causing skin irritation, serious
eye irritation, and potential respiratory irritation.[1] Therefore, appropriate personal protective
equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, should
be worn at all times. All handling of this chemical should be performed in a well-ventilated area,
preferably within a chemical fume hood.

Quantitative Data

The following table summarizes the key physical and chemical properties of 5-Methyl-4-
hexenoic acid.
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Property Value

Molecular Formula C7H1202

Molecular Weight 128.17 g/mol [1]

Appearance Colorless to pale yellow liquid[2]
Boiling Point 203-205°C

Melting Point -10°C

Density 0.930 g/cm?3

pKa 4.8 (at 25°C)

Disposal Protocol

The recommended procedure for the disposal of 5-Methyl-4-hexenoic acid is incineration by a
licensed waste disposal company.[3] This method ensures the complete destruction of the
chemical, preventing its release into the environment.

Experimental Protocol for Preparing 5-Methyl-4-hexenoic Acid for Disposal:
e Segregation and Storage:

o Store waste 5-Methyl-4-hexenoic acid in a dedicated, properly labeled, and sealed
container.

o The container should be made of a material compatible with organic acids.

o Do not mix with other waste streams, especially strong acids, strong bases, or oxidizing
agents, to prevent hazardous reactions.

o Preparation for Incineration:

o For disposal, the material can be dissolved or mixed with a combustible solvent.[3] This
aids in the incineration process.
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o The choice of solvent should be approved by the waste disposal facility. Common choices
include flammable solvents that are also destined for incineration.

e Labeling and Documentation:

o Clearly label the waste container with "Hazardous Waste," the chemical name "5-Methyl-
4-hexenoic acid," and any associated hazard symbols (e.g., irritant).

o Maintain a log of the waste, including the quantity and date of accumulation.
» Arranging for Pickup:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor to arrange for pickup.

o Provide them with the safety data sheet (SDS) and any other relevant information about
the waste.

Important Considerations:

» Spill Management: In case of a spill, ventilate the area and use an absorbent material to
contain the spill.[3] Avoid allowing the chemical to enter drains or waterways.[3]

o Empty Containers: Empty containers that held 5-Methyl-4-hexenoic acid must be triple-
rinsed with a suitable solvent.[4] The rinsate must be collected and disposed of as hazardous
waste.[4]

o Regulatory Compliance: All disposal activities must be in accordance with local, regional,
national, and international regulations.[3]

Disposal Workflow

The following diagram illustrates the decision-making process and steps for the proper disposal
of 5-Methyl-4-hexenoic acid.
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Caption: Disposal workflow for 5-Methyl-4-hexenoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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